Cas no 915920-90-0 (2-(3-Isopropylphenoxy)-N-methylethanamine)

• Product name: 2-(3-Isopropylphenoxy)-N-methylethanamine
• CAS No: 915920-90-0
• MF: C₁₂H₁₉NO
• MW: 193.28536
• CID: 1086850
• PubChem ID: 28065610

2-(3-Isopropylphenoxy)-N-methylethanamine Chemical and Physical Properties

Names and Identifiers

• 2-(3-Isopropylphenoxy)-N-methylethanamine
• N-methyl-2-(3-propan-2-ylphenoxy)ethanamine
• N-Methyl-2-[3-(propan-2-yl)phenoxy]ethan-1-amine
• BS-36581
• SCHEMBL21566654
• DTXSID60651118
• AKOS009274181
• 915920-90-0
• MFCD08691948
• CHEMBRDG-BB 9071359
• [2-(3-ISOPROPYLPHENOXY)ETHYL](METHYL)AMINE

• MDL： MFCD08691948
• Inchi： InChI=1S/C12H19NO/c1-10(2)11-5-4-6-12(9-11)14-8-7-13-3/h4-6,9-10,13H,7-8H2,1-3H3
• InChI Key： GVDLSLFIXNOTER-UHFFFAOYSA-N
• SMILES： CC(C)C1=CC(=CC=C1)OCCNC

Computed Properties

• Exact Mass: 193.14700
• Monoisotopic Mass: 193.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.79910

2-(3-Isopropylphenoxy)-N-methylethanamine Security Information

2-(3-Isopropylphenoxy)-N-methylethanamine Customs Data

• HS CODE：2922299090
• Customs Data：

  China Customs Code:

  2922299090

  Overview:

  2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Additional information on 2-(3-Isopropylphenoxy)-N-methylethanamine

Recent Advances in the Study of 2-(3-Isopropylphenoxy)-N-methylethanamine (CAS: 915920-90-0)

The compound 2-(3-Isopropylphenoxy)-N-methylethanamine (CAS: 915920-90-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical uses, making it a subject of intense scientific inquiry.

One of the key areas of research has been the exploration of 2-(3-Isopropylphenoxy)-N-methylethanamine as a potential modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, influencing pathways related to mood regulation and cognitive function. These insights have sparked interest in its potential application in treating neurological and psychiatric disorders, although further validation is required.

In addition to its neurological effects, recent studies have investigated the compound's pharmacokinetic profile. Researchers have employed advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, to characterize its absorption, distribution, metabolism, and excretion (ADME) properties. These studies have provided valuable data on the compound's bioavailability and metabolic stability, which are critical for its development as a therapeutic agent.

Another notable area of research involves the synthesis and optimization of 2-(3-Isopropylphenoxy)-N-methylethanamine derivatives. By modifying its chemical structure, scientists aim to enhance its efficacy, selectivity, and safety profile. Recent publications have reported the successful synthesis of several analogs, with some demonstrating improved binding affinity and reduced off-target effects. These advancements highlight the potential for structure-activity relationship (SAR) studies to drive the development of next-generation therapeutics.

Despite these promising developments, challenges remain in translating the findings from bench to bedside. Issues such as toxicity, formulation stability, and scalability of synthesis need to be addressed in future studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound's clinical potential.

In conclusion, the recent research on 2-(3-Isopropylphenoxy)-N-methylethanamine (CAS: 915920-90-0) underscores its potential as a versatile molecule in chemical biology and drug discovery. While significant progress has been made in understanding its pharmacological properties and optimizing its structure, further studies are needed to fully realize its therapeutic applications. The ongoing research efforts hold promise for the development of novel treatments targeting a range of medical conditions.